Cas no 123557-24-4 (Tetraphenylphosphonium chloride hydrate)

• Product Name: Tetraphenylphosphonium chloride hydrate
• CAS No: 123557-24-4
• MF: C₂₄H₂₂ClOP
• MW: 392.857646465302
• CID: 5041500
• PubChem ID: 85604012
• Update Time: 2025-10-30

Tetraphenylphosphonium chloride hydrate Chemical and Physical Properties

Names and Identifiers

• Tetraphenylphosphonium chloride hydrate
• 123557-24-4
• tetraphenylphosphonium hydrate chloride
• tetraphenylphosphanium;chloride;hydrate
• CS-0160248
• Tetraphenylphosphoniumchloridehydrate

• Inchi： 1S/C24H20P.ClH.H2O/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;;/h1-20H;1H;1H2/q+1;;/p-1
• InChI Key： ZSRGTIKFFGIJRG-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O

Computed Properties

• Exact Mass: 392.1096800g/mol
• Monoisotopic Mass: 392.1096800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1

Additional information on Tetraphenylphosphonium chloride hydrate

Recent Advances in the Application of Tetraphenylphosphonium Chloride Hydrate (CAS: 123557-24-4) in Chemical Biology and Medicine

Tetraphenylphosphonium chloride hydrate (CAS: 123557-24-4) is a widely used chemical compound in the fields of chemical biology and medicine. This quaternary phosphonium salt has garnered significant attention due to its unique properties, including its ability to penetrate mitochondrial membranes and serve as a probe for mitochondrial membrane potential. Recent studies have explored its applications in drug delivery, cancer research, and neurodegenerative diseases, highlighting its potential as a versatile tool in biomedical research.

One of the most notable advancements involves the use of Tetraphenylphosphonium chloride hydrate in targeted drug delivery systems. Researchers have leveraged its mitochondrial-targeting capability to enhance the efficacy of anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that conjugating this compound with chemotherapeutic agents improved drug accumulation in cancer cells, leading to enhanced cytotoxicity and reduced off-target effects. This approach holds promise for developing more effective and selective cancer therapies.

In addition to its role in drug delivery, Tetraphenylphosphonium chloride hydrate has been investigated for its potential in studying mitochondrial dysfunction, a hallmark of various diseases, including Parkinson's and Alzheimer's. A recent study in Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease utilized this compound to monitor mitochondrial membrane potential changes in neuronal cells, providing insights into the mechanisms underlying neurodegeneration. These findings could pave the way for novel therapeutic strategies aimed at mitigating mitochondrial damage in neurodegenerative disorders.

Another emerging application of Tetraphenylphosphonium chloride hydrate is in the field of antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibited potent activity against drug-resistant bacterial strains by disrupting their membrane potential. This discovery opens new avenues for developing alternative antimicrobial agents to combat the growing threat of antibiotic resistance.

Despite its promising applications, challenges remain in optimizing the use of Tetraphenylphosphonium chloride hydrate. Issues such as cellular toxicity at high concentrations and limited bioavailability need to be addressed through further research. Nevertheless, the compound's versatility and unique properties make it a valuable asset in advancing chemical biology and medical research.

In conclusion, recent studies underscore the multifaceted applications of Tetraphenylphosphonium chloride hydrate (CAS: 123557-24-4) in drug delivery, neurodegenerative disease research, and antimicrobial therapy. As researchers continue to explore its potential, this compound is poised to play a pivotal role in the development of innovative biomedical solutions.